Cas no 16252-88-3 (5-Nitro-2,1,3-benzothiadiazole)

5-Nitro-2,1,3-benzothiadiazole structure
16252-88-3 structure
Product Name:5-Nitro-2,1,3-benzothiadiazole
CAS No:16252-88-3
MF:C6H3N3O2S
MW:181.171919107437
MDL:MFCD00114840
CID:228924
PubChem ID:297897
Update Time:2025-04-19

5-Nitro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitrobenzo[c][1,2,5]thiadiazole
    • 2,1,3-Benzothiadiazole,5-nitro-
    • 5-NITRO-2,1,3-BENZOTHIADIAZOLE
    • 5-(Hydroxy(oxido)amino)-2,1,3-benzothiadiazole
    • 5-Nitro-<2.1.3>benzothiadiazol
    • 5-nitrobenzo[1,2,5]thiadiazole
    • 5-nitrobenzo-2,1,3-thiadiazole
    • 5-nitrobenzothiadiazole
    • BDBM50182129
    • HMS558C11
    • K2T9C5FVT8
    • RDP 00064
    • EU-0066875
    • SR-01000389716
    • SCHEMBL922633
    • CS-0316448
    • DTXSID60167385
    • AM806177
    • BXZPSERJJMAPSV-UHFFFAOYSA-N
    • 2,1,3-Benzothiadiazole, 5-nitro-
    • 16252-88-3
    • NSC169218
    • UNII-K2T9C5FVT8
    • NSC 169218
    • NSC-169218
    • CHEMBL206713
    • AKOS003197175
    • Maybridge1_005863
    • SR-01000389716-1
    • Oprea1_705286
    • MFCD00114840
    • AS-61005
    • 5-Nitro-2,1,3-benzothiadiazole
    • MDL: MFCD00114840
    • Inchi: 1S/C6H3N3O2S/c10-9(11)4-1-2-5-6(3-4)8-12-7-5/h1-3H
    • InChI Key: BXZPSERJJMAPSV-UHFFFAOYSA-N
    • SMILES: S1N=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.99500
  • Monoisotopic Mass: 180.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 99.8Ų

Experimental Properties

  • PSA: 99.84000
  • LogP: 2.12270

5-Nitro-2,1,3-benzothiadiazole Pricemore >>

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